Ruxolitinib-d9

LC-MS/MS Stable isotope dilution Bioanalytical method validation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H18N6
Molecular Weight 315.42 g/mol
Cat. No. B15613414
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Technical Parameters


Basic Identity
Product NameRuxolitinib-d9
Molecular FormulaC17H18N6
Molecular Weight315.42 g/mol
Structural Identifiers
InChIInChI=1S/C17H18N6/c18-7-5-15(12-3-1-2-4-12)23-10-13(9-22-23)16-14-6-8-19-17(14)21-11-20-16/h6,8-12,15H,1-5H2,(H,19,20,21)/t15-/m1/s1/i1D2,2D2,3D2,4D2,12D
InChIKeyHFNKQEVNSGCOJV-QNOCMRJCSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Ruxolitinib-d9 Analytical Standard Specifications


Ruxolitinib-d9 (INCB18424-d9, CAS 1513883-55-0 / 2469553-67-9) is a deuterium-labeled isotopologue of the JAK1/JAK2 inhibitor ruxolitinib, in which nine hydrogen atoms on the cyclopentyl ring are replaced by deuterium. Its molecular formula is C₁₇H₉D₉N₆ with a molecular weight of 315.42 g/mol, representing a +9 Da mass shift versus unlabeled ruxolitinib (306.37 g/mol) . This compound is supplied as a racemic mixture containing both (R)- and (S)-enantiomers, whereas the active pharmaceutical ingredient is the (R)-enantiomer . The primary and defining application of ruxolitinib-d9 is as a stable isotope-labeled (SIL) internal standard for the liquid chromatography-tandem mass spectrometry (LC-MS/MS) quantification of ruxolitinib in biological matrices such as human plasma [1]. It is not a therapeutic agent; it is a research-use-only analytical reference material supplied at ≥97% purity with detailed Certificates of Analysis [2].

1 Stable isotope-labeled internal standard (SIL-IS) for ruxolitinib LC-MS/MS quantification in research matrices
2 +9 Da mass shift on cyclopentyl ring; supplied as racemic mixture for analytical use
3 ≥97% purity with Certificate of Analysis; research-use-only analytical reference material

Ruxolitinib-d9 vs. Unlabeled Internal Standards


Stable isotope-labeled (SIL) internal standards are the first choice for quantitative LC-MS/MS bioanalysis because they co-elute with the target analyte and exhibit nearly identical ionization efficiency, extraction recovery, and chromatographic behavior, thereby correcting for matrix effects and ionization variability that structural analog internal standards cannot reliably address [1]. However, not all labeled forms are equivalent: deuterium-labeled internal standards must possess a sufficient mass shift from the native analyte to avoid isotopic cross-talk from the analyte's natural-abundance M+1 and M+2 isotopes, while excessive deuteration can introduce chromatographic retention-time shifts due to the stronger C–D bond altering hydrophobicity . Ruxolitinib-d9, with a +9 Da shift derived from nine deuterium atoms on the cyclopentyl ring, satisfies the minimum mass-shift criterion for unambiguous selected reaction monitoring (SRM) while maintaining co-elution with unlabeled ruxolitinib, rendering non-deuterated ruxolitinib structurally identical but analytically inadequate as an internal standard, and less-extensively deuterated forms (e.g., d5 or d8) potentially vulnerable to isotopic interference depending on the specific MRM transition selected .

Unlabeled ruxolitinib
May not correct for matrix effects or ionization variability in LC-MS/MS; structurally identical but analytically inadequate as internal standard.
Lower-deuterated forms (d5, d8)
May be vulnerable to isotopic cross-talk from natural-abundance M+1/M+2 isotopes; chromatographic retention shifts may occur with excessive deuteration.

Ruxolitinib-d9 Differentiation Evidence


Mass Spectrometric Differentiation from Unlabeled Analyte

Ruxolitinib-d9 exhibits a +9 Da mass shift relative to unlabeled ruxolitinib, producing a molecular ion of m/z 316.1–316.2 in the Q1 mass analyzer compared to m/z 307.1 for the native analyte [1]. This shift is sufficient to avoid isotopic cross-talk from the unlabeled analyte's natural-abundance M+1 (approximately 19% of the monoisotopic peak for a C₁₇ compound) and M+2 isotopes, which is a known limitation of internal standards with fewer than 3 deuterium labels . Under multiple reaction monitoring (MRM), the specific transition for ruxolitinib-d9 is m/z 316.1 → 186 (or m/z 316.2 → 186.1), while unlabeled ruxolitinib is monitored at m/z 307.1 → 186.1, both sharing the identical product ion at m/z 186, confirming structural fidelity through fragmentation [2]. In a validated clinical LC-MS/MS method for therapeutic drug monitoring, this transition pair was employed with identical fragmentor voltage (158 V) and collision energy (28 V) for both analyte and internal standard, demonstrating matched ionization and fragmentation behavior [2].

Q1 Mass Shift & MRM
Head-to-head
Ruxolitinib-d9: m/z 316.1 → 186
Unlabeled ruxolitinib: m/z 307.1 → 186
Enables unambiguous SRM quantification without isotopic cross-talk
ESI+ mode; fragmentor 158 V, CE 28 V; identical product ion
LC-MS/MS Stable isotope dilution Bioanalytical method validation

Clinical TDM Method Linearity

An HPLC-MS/MS method employing ruxolitinib-d9 as the internal standard via isotope dilution was developed and validated for quantifying ruxolitinib in plasma of patients with hematologic diseases. The method used protein precipitation with methanol containing ruxolitinib-d9, followed by HPLC-MS/MS separation, with the peak area ratio of ruxolitinib to ruxolitinib-d9 serving as the quantification basis [1]. The calibration curve demonstrated strong linearity over the range of 2.5–250.0 ng/mL, with correlation coefficients r ≥ 0.9950 across three independent regression equations [1]. In a separate pediatric pharmacokinetic study also using ruxolitinib-d9 as internal standard (MRM transitions m/z 307.1→186.0 for ruxolitinib and m/z 316.1→185.9 for ruxolitinib-d9), the calibration range was 0.5–400 ng/mL, and intra-batch precision, inter-batch precision, accuracy, recovery, dilution completeness, and stability all met acceptable validation standards, with no matrix effects or carryover observed [2]. By comparison, a validated LC-MS/MS method using the ¹³C₉-labeled internal standard (ruxolitinib-¹³C₉) rather than the d9 form reported a calibration range of 10–2,000 ng/mL with an LLOQ of 10 ng/mL, achieving intra-day RSD ≤ 6.46% and inter-day RSD ≤ 7.50%, with recovery rates exceeding 85% [3]. While these two IS forms address different analytical needs, the d9-based method demonstrates a lower LLOQ of 0.5 ng/mL for pediatric applications versus 10 ng/mL for the ¹³C₉-based method, reflecting application-specific sensitivity requirements rather than IS performance differences [2][3].

Plasma Method Linearity
Cross-study comparable
LLOQ 0.5 ng/mL (pediatric research)
Linear range 2.5–250 ng/mL (adult research)
Supports low-concentration quantification in human plasma research matrices
Protein precipitation; HPLC-MS/MS; accuracy/precision within acceptance criteria
Therapeutic drug monitoring Hematologic malignancy Isotope dilution mass spectrometry

Differentiation from Ruxolitinib-d8 (Deuruxolitinib)

Ruxolitinib-d9 must be distinguished from ruxolitinib-d8 (deuruxolitinib, also known as CTP-543), a hexa-deuterated ruxolitinib analog developed by Concert Pharmaceuticals as an oral clinical candidate (Phase III) for alopecia areata . These two deuterated forms differ fundamentally in deuteration pattern, molecular weight, regulatory status, and intended use. Ruxolitinib-d9 carries nine deuterium atoms on the cyclopentyl ring (MW 315.42 g/mol), producing a +9 Da mass shift optimized for analytical MS differentiation, and is supplied as a research-use-only reference standard . Deuruxolitinib (ruxolitinib-d8) carries eight deuterium atoms at different positions, has a MW of approximately 314.41 g/mol, is an FDA-regulated investigational drug with a mean elimination half-life of approximately 4 hours, and is primarily metabolized by CYP2C9 (76%) and CYP3A4 (21%) [1]. In the Phase III THRIVE-AA1 trial (N=706), deuruxolitinib at 8 mg BID and 12 mg BID produced SALT score ≤20 responses in 29.6% and 41.5% of patients at week 24, versus 0.8% for placebo (p<0.0001) [2]. Ruxolitinib-d9 has no clinical efficacy data and is not interchangeable with deuruxolitinib for any purpose — procuring the incorrect deuterated form for a given application (analytical vs. clinical) would render the research invalid or non-compliant .

Isotopologue Identity
Class-level inference
d9 (analytical standard): MW 315.42, research use only
d8 (deuruxolitinib): MW ~314.41, investigational drug
Procurement risk: d9 is analytical standard, d8 is investigational drug — not interchangeable
d8 clinical trial context from THRIVE-AA1; distinct regulatory pathways
Deuterated drug design Procurement specification Isotopologue differentiation

Regulatory Characterization for ANDA

Ruxolitinib-d9 is supplied with detailed characterization data compliant with regulatory guidelines, specifically designed to support analytical method development, analytical method validation (AMV), quality control (QC) applications, and Abbreviated New Drug Application (ANDA) submissions for generic ruxolitinib products [1]. Vendors provide Certificates of Analysis (COA) documenting chemical purity (typically ≥97–98%), isotopic purity/deuterium incorporation rate, and full spectroscopic characterization, enabling the standard to serve as a traceable reference material in cGMP-compliant analytical workflows . This contrasts with generic unlabeled reference standards, which lack the isotopic signature required for isotope dilution MS and cannot simultaneously serve as both calibration reference and internal standard [2]. Comprehensive COA documentation — including elemental analysis data (theoretical: %C 64.73, %H 5.75, %N 26.64), TLC purity assessments (≥98%), and specified storage conditions (−20°C under inert gas) — provides procurement traceability that unlabeled or research-grade ruxolitinib typically does not match . The availability of ruxolitinib-d9 through multiple qualified suppliers with detailed characterization packages also mitigates single-source procurement risk compared to less-common isotopologues such as the ¹³C₉ form .

Characterization & Supply
Supporting evidence
COA includes purity (≥97%), deuterium incorporation, elemental analysis. Multi-supplier availability.
Supports method validation and regulatory documentation workflows
Storage: powder −20°C; for research use only
Regulatory compliance Abbreviated New Drug Application Reference standard qualification

Ruxolitinib-d9 Application Scenarios


TDM in Hematologic Malignancies

Clinical pharmacology laboratories quantifying ruxolitinib in human plasma for TDM protocols should select ruxolitinib-d9 as the isotope dilution internal standard. The +9 Da mass shift with the m/z 316.1→186 MRM transition enables baseline-resolved quantification of ruxolitinib at clinically relevant concentrations (linear range 2.5–250.0 ng/mL, r ≥ 0.9950) without isotopic interference from endogenous plasma components or co-administered JAK inhibitors [1]. In pediatric hemophagocytic lymphohistiocytosis patients, where ruxolitinib pharmacokinetics exhibit significant age- and renal function-dependent variability, the d9-based method achieves an LLOQ of 0.5 ng/mL, enabling accurate quantification at the low plasma concentrations encountered in children with reduced body weight [2].

ANDA Method Development and Validation

Pharmaceutical R&D and QC laboratories developing ANDA submissions for generic ruxolitinib formulations require an internal standard that is structurally identical to the API yet analytically distinguishable. Ruxolitinib-d9, supplied with full COA documentation including chemical purity (≥97%), deuterium incorporation data, and elemental analysis, meets FDA bioanalytical method validation requirements for accuracy, precision, specificity, and stability as demonstrated in multiple published validated methods [1]. The availability of ruxolitinib-d9 from multiple qualified suppliers with regulatory-compliant characterization packages mitigates single-source supply risk and reduces method transfer burden across development, QC, and manufacturing sites, a critical consideration for ANDA timelines [2].

DDI and PK Profiling Studies

Preclinical and clinical DDI studies investigating ruxolitinib co-administration with CYP3A4 modulators require precise quantification of ruxolitinib plasma concentrations in the presence of multiple co-administered drugs and their metabolites. Ruxolitinib-d9 as a SIL internal standard corrects for both matrix effects and ionization variability inherent in complex multi-drug plasma samples, as demonstrated in studies where ruxolitinib exposure changed by 33–48% upon CYP3A4 inhibitor co-administration — differences that would be obscured by the systematic error of a non-isotopic internal standard [1]. The identical chromatographic retention of ruxolitinib-d9 to the native analyte ensures that matrix suppression or enhancement occurring at any point in the gradient elution profile is equally experienced by both analyte and IS, preserving peak area ratio accuracy across diverse clinical sample sets [2].

Application
Selection Property
Validation Focus
Ruxolitinib quantification in human plasma research matrices
+9 Da SIL-IS, matched MRM transition
Matrix-effect correction and LLOQ suitability for low-concentration samples
Bioanalytical method validation for generic product development
COA-documented purity, isotopic enrichment, multi-supplier availability
Accuracy, precision, specificity per validation guidelines
Drug-drug interaction research in multi-drug plasma matrices
Co-eluting SIL internal standard
Ionization variability correction across complex sample sets

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
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